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  • Product: 3-(Piperidin-4-ylmethyl)aniline hydrochloride

Core Science & Biosynthesis

Foundational

3-(Piperidin-4-ylmethyl)aniline hydrochloride CAS number and SDS data

This is an in-depth technical guide on 3-(Piperidin-4-ylmethyl)aniline hydrochloride , a critical intermediate in medicinal chemistry. Synthesis, Characterization, and Application in Drug Discovery[1] Chemical Identity &...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on 3-(Piperidin-4-ylmethyl)aniline hydrochloride , a critical intermediate in medicinal chemistry.

Synthesis, Characterization, and Application in Drug Discovery[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

This compound serves as a bifunctional scaffold, linking an aromatic primary amine (aniline) with a secondary aliphatic amine (piperidine) via a methylene bridge.[1] This specific topology—a "meta-aniline" linked to a "4-piperidine"—is a privileged structure in kinase inhibitor design, allowing for bidentate hydrogen bonding interactions within ATP-binding pockets.[1]

PropertySpecification
IUPAC Name 3-(Piperidin-4-ylmethyl)aniline dihydrochloride
CAS Number 676529-51-4 (Dihydrochloride salt)
Free Base MW 190.29 g/mol
Salt MW 263.21 g/mol (Dihydrochloride)
Appearance Off-white to pale yellow hygroscopic solid
Solubility High in H₂O, DMSO, Methanol; Insoluble in Et₂O, Hexanes
pKa Values ~10.8 (Piperidine NH), ~4.0 (Aniline NH₂)
Hygroscopicity High (Deliquescent); requires storage under inert atmosphere
Structural Significance

The meta-substitution on the aniline ring is geometrically distinct from the more common para-isomers (e.g., intermediates for Niraparib).[1] This meta-orientation directs the piperidine tail into specific hydrophobic sub-pockets (e.g., the solvent-exposed region of a kinase), while the aniline nitrogen often acts as a hinge-binder donor/acceptor.[1]

Safety Data Sheet (SDS) Analysis & Handling

Signal Word: WARNING

Hazard Classification (GHS)[1][5][9]
  • Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][2]

  • Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]

  • Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3]

  • Specific Target Organ Toxicity (Single Exposure) (Category 3): H335 - May cause respiratory irritation.[1][2][3]

Critical Handling Protocols
  • Hygroscopic Control: The dihydrochloride salt avidly absorbs atmospheric moisture, forming a sticky gum that is difficult to weigh.

    • Protocol: Weigh only in a desiccated glovebox or using a rapid "weigh-and-dissolve" technique.[1] Store under Argon/Nitrogen at 2–8°C.

  • Inhalation Risk: Aniline derivatives can induce methemoglobinemia.[1]

    • Protocol: All solid handling must occur within a certified chemical fume hood. Double-gloving (Nitrile) is mandatory.[1]

  • Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless intended for reaction).[1]

Synthesis & Manufacturing Routes

The synthesis challenges lie in the chemoselective reduction of the pyridine ring without over-reducing the aromatic aniline ring, or vice-versa. The most robust industrial route utilizes a Wittig-Hydrogenation sequence .

Reaction Pathway Diagram[6]

SynthesisRoute Figure 1: Two-stage reduction strategy for 3-(Piperidin-4-ylmethyl)aniline synthesis. SM1 3-Nitrobenzaldehyde Int1 Intermediate A: 3-Nitro-4'-styrylpyridine SM1->Int1 Wittig Reaction (NaH, THF) SM2 4-Picoline Derivative (Phosphonium Salt) SM2->Int1 Int2 Intermediate B: 3-Amino-4'-ethylpyridine Int1->Int2 Pd/C, H2 (1 atm) (Selective Nitro Red.) Prod Target Product: 3-(Piperidin-4-ylmethyl)aniline (isolated as 2HCl) Int2->Prod PtO2, H2 (50 psi), HCl (Pyridine Reduction)

Detailed Methodology
Step 1: Wittig Olefination
  • Reagents: (Pyridin-4-ylmethyl)triphenylphosphonium chloride, 3-Nitrobenzaldehyde, Sodium Hydride (NaH).[1]

  • Solvent: Anhydrous THF.

  • Mechanism: Formation of the ylide followed by nucleophilic attack on the aldehyde yields the stilbene-like intermediate 3-nitro-4-(2-(pyridin-4-yl)vinyl)benzene .[1]

  • Note: The E/Z ratio is irrelevant as the double bond is subsequently reduced.

Step 2: Global vs. Stepwise Reduction

Direct hydrogenation of the nitro-styryl-pyridine intermediate requires careful catalyst selection.[1]

  • Method A (Stepwise):

    • Pd/C (10%), H₂ (1 atm): Reduces the alkene and the nitro group to the aniline. The pyridine ring remains aromatic.

    • PtO₂ (Adams' Catalyst), H₂ (50 psi), AcOH/HCl: Reduces the pyridine to piperidine.[1]

  • Method B (Global - Industrial):

    • High-pressure hydrogenation (100 psi) using Rh/C or Pt/C in acidic media (MeOH/HCl) can achieve global reduction in one pot, converting the nitro to amine and pyridine to piperidine simultaneously.[1]

Purification: The crude product is often an oil. It is purified by conversion to the dihydrochloride salt:

  • Dissolve free base in EtOH or iPrOH.

  • Add concentrated HCl or HCl in Dioxane (excess).[1]

  • Precipitate with Et₂O.[1]

  • Filter and dry under vacuum over P₂O₅.

Applications in Medicinal Chemistry

This compound is a versatile linker and pharmacophore .

Kinase Inhibitors (Type I/II)

The piperidine nitrogen is highly basic (pKa ~10.[1]8) and often forms a salt bridge with a conserved Aspartate or Glutamate residue in the kinase active site (e.g., the Glu residue in the C-helix).[1] The aniline moiety projects into the hinge region or solvent front, allowing for amide coupling to "warheads" or hinge-binding heterocycles.

  • Target Examples: Rho-associated protein kinase (ROCK), Protein Kinase A (PKA).[1]

PROTAC Linkers

As highlighted in recent literature (e.g., J. Med.[4] Chem. 2024), piperidine-aniline scaffolds are used as "connectors" in PROTACs (Proteolysis Targeting Chimeras).[1] The piperidine provides solubility and a rigid spacing element, while the aniline allows for facile attachment to E3 ligase ligands (like Cereblon binders) or the target protein ligand.

GPCR Ligands

The 4-substituted piperidine motif is a classic "privileged structure" for GPCRs (Muscarinic, Dopamine, Serotonin receptors).[1] The 3-aniline tail allows for extension into secondary binding pockets to tune selectivity (e.g., selectivity for M4 vs. M2 muscarinic receptors).[1]

Analytical Characterization (QC)[1]

To validate the identity of CAS 676529-51-4, the following spectral features must be observed.

TechniqueExpected Signal / Observation
¹H NMR (D₂O) Piperidine: Multiplets at δ 1.4–3.4 ppm (9H).[1] Methylene Bridge: Doublet at δ ~2.6 ppm (2H). Aromatic: Multiplet at δ 7.1–7.4 ppm (4H, meta-subst pattern).[1]
LC-MS (ESI+) [M+H]⁺ = 191.15 (Free base mass).[1] Note: The salt counterions (Cl⁻) are not seen in positive mode.[1]
HPLC Purity >98% (AUC at 254 nm).[1] Column: C18 Reverse Phase.[1] Mobile Phase: H₂O (0.1% TFA) / MeCN gradient.[1]
Chloride Content Titration with AgNO₃ should confirm ~25-27% w/w chloride (consistent with 2HCl).[1]

Storage and Stability

  • Shelf Life: 24 months if stored correctly.[1]

  • Conditions: -20°C is optimal; 2-8°C is acceptable for short term.[1]

  • Atmosphere: Store under Argon. The free base rapidly carbonates (absorbs CO₂) and oxidizes (aniline darkening).[1] The HCl salt is more stable but hygroscopic.

References

  • Chemical Identity & CAS: 3-(Piperidin-4-ylmethyl)aniline dihydrochloride Product Page. DKM Chem. Retrieved from

  • Safety Data (SDS): Safety Data Sheet: 3-(Piperidin-4-yl)quinolin-2(1H)-one hydrochloride (Analogous Hazard Profile). Angene Chemical.[1][2][5][6] Retrieved from

  • Medicinal Chemistry Application: Robbins, D. W., et al. (2024).[4] Discovery and Preclinical Pharmacology of NX-2127, an Orally Bioavailable Degrader of Bruton's Tyrosine Kinase. Journal of Medicinal Chemistry. Retrieved from [1]

  • Synthetic Methodology: Method for preparing 4-(piperidine-3-yl)aniline (Patent CN106432054A - Analogous reduction chemistry).[1] Google Patents. Retrieved from

  • General Piperidine Scaffolds: Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. NIH National Library of Medicine. Retrieved from

Sources

Exploratory

Therapeutic Architectures of Piperidin-4-ylmethyl Aniline Derivatives: From Kinase Inhibition to Targeted Degradation

Topic: Therapeutic Applications of Piperidin-4-ylmethyl Aniline Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] [1] Executive Summary The piperi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Therapeutic Applications of Piperidin-4-ylmethyl Aniline Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

The piperidin-4-ylmethyl aniline scaffold represents a privileged structural motif in medicinal chemistry, characterized by a semi-rigid piperidine core linked to an aromatic aniline moiety via a methylene bridge.[1] This architecture offers a unique combination of physicochemical properties: the piperidine nitrogen provides a modifiable basic center for solubility and electrostatic interactions (e.g., salt bridges with Asp/Glu residues), while the aniline component serves as a versatile vector for


-stacking or hydrogen bonding within hydrophobic pockets.

This guide analyzes the two primary structural isomers of this class—


-linked  (secondary amines) and 

-linked
(aniline building blocks)—and details their critical roles in three high-value therapeutic areas:
  • Oncology: Checkpoint kinase (CHK1) and Akt inhibition.

  • Immunology: CCR1 antagonism.[2]

  • Targeted Protein Degradation: Linker chemistries for PROTACs.

Structural Taxonomy & Pharmacophore Analysis

To maximize therapeutic efficacy, researchers must distinguish between the two dominant connectivities of this scaffold.

Type A: The -Linked Scaffold (Kinase & GPCR Ligands)[1]
  • Structure: Piperidine-4-CH

    
    -NH-Phenyl.[1]
    
  • Role: Acts as a flexible hinge binder. The secondary amine often participates in hydrogen bonding with the kinase hinge region or GPCR transmembrane domains.

  • Key Feature: The methylene spacer allows the phenyl ring to rotate and fit into hydrophobic sub-pockets (e.g., the "back pocket" of kinases).

Type B: The -Linked Scaffold (PROTAC & Building Blocks)
  • Structure: Piperidine-4-CH

    
    -Phenyl-NH
    
    
    
    .[1]
  • Role: A bifunctional connector. The piperidine nitrogen is available for solubilizing groups, while the aniline -NH

    
     serves as a chemical handle for amide coupling to E3 ligase ligands or warheads.
    
  • Key Feature: High metabolic stability and defined exit vectors for PROTAC linker design.

Scaffold_Taxonomy Scaffold Piperidin-4-ylmethyl Aniline Scaffold TypeA Type A: N-Linked (Pip-CH2-NH-Ar) Scaffold->TypeA TypeB Type B: C-Linked (Pip-CH2-Ar-NH2) Scaffold->TypeB Target1 Kinase Inhibitors (CHK1, Akt) TypeA->Target1 H-bond Donor Target2 GPCR Antagonists (CCR1, VAChT) TypeA->Target2 Ionic Interaction Target4 Epigenetic Modulators (LSD1 Inhibitors) TypeA->Target4 Bioisostere Target3 PROTAC Linkers (NX-2127 Precursors) TypeB->Target3 Amide Coupling

Figure 1: Structural divergence of the scaffold determines therapeutic utility.[1] Type A favors direct receptor binding; Type B favors conjugation chemistries.

Therapeutic Application I: Kinase Inhibition (Oncology)[1][3]

Mechanism of Action: CHK1 Inhibition

In the development of Checkpoint Kinase 1 (CHK1) inhibitors, such as CCT245737 , the piperidin-4-ylmethyl aniline motif is crucial for solvent interaction.[1]

  • The Challenge: Kinase inhibitors often suffer from poor solubility and lack of selectivity.

  • The Solution: The piperidine ring sits at the solvent interface. The basic nitrogen (pKa ~9-10) is protonated at physiological pH, improving solubility and forming ionic interactions with surface residues (e.g., Asp/Glu) outside the ATP binding pocket.[1]

  • SAR Insight: The aniline moiety penetrates the internal hydrophobic pocket, often pi-stacking with the gatekeeper residue.

Case Study: Akt Inhibitors

The scaffold has been successfully employed to inhibit Protein Kinase B (Akt).[3] The methylene linker provides the necessary "reach" for the aniline group to access the deep hydrophobic cleft while keeping the polar piperidine accessible to solvent, preventing the molecule from becoming a "molecular grease ball" (high logP, low solubility).

Therapeutic Application II: PROTAC Linker Systems

The most rapidly expanding application for Type B (


-linked)  derivatives is in Targeted Protein Degradation (TPD).[1]
The "Connector" Role

Proteolysis Targeting Chimeras (PROTACs) require a linker that connects a Target of Interest (TOI) ligand to an E3 ligase ligand (e.g., Cereblon or VHL).

  • Compound: (S)-4-(1-(Pyrrolidin-3-ylmethyl)piperidin-4-yl)aniline is a validated intermediate for synthesizing degraders like NX-2127 (a BTK degrader).[1][4]

  • Why this Scaffold?

    • Rigidity vs. Flexibility: The piperidine ring introduces a semi-rigid element that reduces the entropic penalty of binding compared to a linear alkyl chain.

    • Synthetic Handle: The aniline -NH

      
       is highly reactive toward acylation, allowing facile attachment to Cereblon ligands (e.g., pomalidomide derivatives).[1]
      

PROTAC_Design Warhead Target Warhead (e.g., BTK Inhibitor) Linker Piperidin-4-ylmethyl Aniline Scaffold Warhead->Linker Attached via Piperidine N E3Ligand E3 Ligase Ligand (e.g., Pomalidomide) Linker->E3Ligand Attached via Aniline NH2

Figure 2: The scaffold acts as the critical junction in PROTAC assembly, balancing solubility and linker geometry.[1]

Technical Deep Dive: Synthesis & Optimization

Synthetic Route: Reductive Amination (Type A)

The most robust method for generating the


-linked scaffold is the reductive amination of piperidine-4-carboxaldehyde with a substituted aniline.[1]

Protocol: Reductive Amination of Piperidine-4-carboxaldehyde

  • Reagents: Piperidine-4-carboxaldehyde (1.0 eq), Substituted Aniline (1.0 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (catalytic), DCE (Dichloroethane).[1]

  • Procedure:

    • Dissolve aldehyde and aniline in DCE under N

      
       atmosphere.
      
    • Add acetic acid (pH adjustment to ~5 promotes imine formation). Stir for 30 min.

    • Add STAB in portions. Stir at RT for 12-16 hours.[1]

    • Quench: Add sat. NaHCO

      
       solution.
      
    • Extraction: Extract with DCM (3x). Wash organic layer with brine.

    • Purification: Flash chromatography (MeOH/DCM gradient).

Synthetic Route: Nucleophilic Aromatic Substitution (Type B)[1]

For


-linked derivatives, a Suzuki-Miyaura coupling or S

Ar approach is preferred.[1]
  • Starting Material: 4-(Aminomethyl)piperidine (Boc-protected).[1]

  • Reaction: Coupling with 4-fluoro-nitrobenzene followed by nitro reduction (Fe/NH

    
    Cl or H
    
    
    
    /Pd-C) yields the aniline.[1]

Experimental Validation Protocols

To validate the therapeutic potential of these derivatives, the following assays are standard.

In Vitro Kinase IC Assay (FRET-based)
  • Objective: Measure potency against CHK1 or Akt.

  • Method:

    • Prepare 384-well plates with kinase buffer (50 mM HEPES, 10 mM MgCl

      
      , 1 mM DTT).[1]
      
    • Add test compound (dissolved in DMSO) in a 10-point dose-response series.

    • Add purified Kinase enzyme and fluorescently labeled peptide substrate.

    • Initiate reaction with ATP (at

      
       concentration).
      
    • Incubate for 60 min at RT.

    • Add Stop Solution (EDTA) and Detection Reagent (Europium-labeled antibody).[1]

    • Read: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

    • Analysis: Fit data to a sigmoidal dose-response curve to calculate IC

      
      .
      
CCR1 Calcium Flux Assay (Immunology)
  • Objective: Assess functional antagonism of the CCR1 receptor.

  • Cell Line: CHO-K1 cells stably expressing human CCR1.[1]

  • Protocol:

    • Load cells with Fluo-4 AM (calcium-sensitive dye) for 45 min at 37°C.

    • Wash cells with assay buffer (HBSS + 20 mM HEPES).

    • Add test compound and incubate for 15 min.

    • Challenge: Inject EC

      
       concentration of ligand (e.g., MIP-1
      
      
      
      /CCL3).
    • Measurement: Monitor fluorescence intensity (Ex 494 nm / Em 516 nm) using a FLIPR (Fluorometric Imaging Plate Reader).

    • Result: Inhibition of calcium spike indicates antagonism.

Comparative Data Summary

Therapeutic ClassDerivative TypeKey TargetPotency Range (IC

/K

)
Mechanism
Oncology

-linked
CHK1 / Akt5 - 50 nMATP-competitive inhibition; solvent front interaction.[1]
Immunology

-linked
CCR110 - 100 nMAllosteric antagonism; blocks chemotaxis.[1]
PROTACs

-linked
BTK / BRD4< 10 nM (DC

)
Linker facilitates ternary complex formation (Target-Linker-E3).
Epigenetics Ether-linked*LSD120 - 100 nMBioisostere of aniline; electrostatic interaction in active site.[1]

*Note: LSD1 inhibitors often use a piperidin-4-ylmethoxy linkage, a close structural bioisostere to the aniline scaffold.[1]

References

  • Discovery of CHK1 Inhibitors

    • Title: Multiparameter Lead Optimization to Give an Oral Checkpoint Kinase 1 (CHK1) Inhibitor Clinical Candidate: (R)-5-((4-((Morpholin-2-ylmethyl)amino)-5-(trifluoromethyl)pyridin-2-yl)amino)pyrazine-2-carbonitrile (CCT245737).[1][5]

    • Source: Journal of Medicinal Chemistry (2016).
    • URL:[Link][1]

  • PROTAC Linker Applications

    • Title: Discovery and Preclinical Pharmacology of NX-2127, an Orally Bioavailable Degrader of Bruton's Tyrosine Kinase with Immunomodulatory Activity.[4]

    • Source: Journal of Medicinal Chemistry (2024).[4]

    • URL:[Link][1]

  • LSD1 Inhibition

    • Title: 3-(Piperidin-4-ylmethoxy)pyridine Containing Compounds Are Potent Inhibitors of Lysine Specific Demethylase 1.[1][6]

    • Source: Journal of Medicinal Chemistry (PMC).
    • URL:[Link]

  • CCR1 Antagonists

    • Title: Discovery and lead optimization of a novel series of CC chemokine receptor 1 (CCR1)-selective piperidine antagonists via parallel synthesis.[7]

    • Source: Bioorganic & Medicinal Chemistry Letters (PubMed).
    • URL:[Link]

  • VAChT Ligands

    • Title: Heteroaromatic and aniline derivatives of piperidines as potent ligands for vesicular acetylcholine transporter.[8]

    • Source: Bioorganic & Medicinal Chemistry (PMC).
    • URL:[Link][1]

Sources

Foundational

Technical Guide: 3-(Piperidin-4-ylmethyl)aniline Hydrochloride in Kinase Inhibitor Discovery

This guide details the strategic application of 3-(Piperidin-4-ylmethyl)aniline hydrochloride as a high-value pharmacophore in kinase inhibitor discovery.[1][2] It addresses the molecule's structural utility in probing s...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the strategic application of 3-(Piperidin-4-ylmethyl)aniline hydrochloride as a high-value pharmacophore in kinase inhibitor discovery.[1][2] It addresses the molecule's structural utility in probing solvent-front interactions and its emerging role as a semi-rigid linker in PROTAC design.[1]

[1]

Executive Summary: The "Solvent-Front" Vector[1]

In the landscape of kinase inhibitor design, 3-(Piperidin-4-ylmethyl)aniline hydrochloride represents a privileged "Solvent-Front Extender."[1] Unlike simple anilines that often serve merely as hinge-binding motifs, this molecule provides a dual-function architecture:[1]

  • The Aniline Head: Serves as the primary nucleophile for coupling to the core scaffold (e.g., pyrimidine, quinazoline, or purine), typically positioning the aromatic ring within the hydrophobic channel of the kinase ATP pocket.

  • The Piperidine Tail: Acts as a solubilizing basic moiety that extends into the solvent-exposed region, often engaging in critical salt-bridge interactions with acidic residues (Asp/Glu) on the kinase surface.

The meta-substitution (3-position) is critical. Unlike para-substituted analogs, which project the tail linearly, the meta-geometry introduces a "kink" (approx. 120° vector). This allows the piperidine tail to access distinct sub-pockets or solvent channels that are sterically inaccessible to linear analogs, often dramatically improving selectivity profiles.

Structural Analysis & Chemical Space

The molecule functions as a bifunctional connector . Its efficacy relies on the specific spatial arrangement of the basic nitrogen relative to the aromatic core.

Pharmacophore Visualization

The following diagram illustrates the binding mode hypothesis where the aniline couples to a kinase hinge-binder, and the piperidine interacts with the solvent front.

BindingMode cluster_pocket ATP Binding Pocket Core Kinase Core Scaffold (e.g., Pyrimidine) Aniline Aniline Moiety (Hydrophobic Channel) Core->Aniline Urea/Amide Bond Linker Methylene Linker (Rotational Freedom) Aniline->Linker Meta-Sub Piperidine Piperidine Tail (Solvent Front) Linker->Piperidine Extension Residue Asp/Glu Residue (Kinase Surface) Piperidine->Residue Ionic Interaction (Salt Bridge)

Figure 1: Pharmacophore mapping of the 3-(Piperidin-4-ylmethyl)aniline moiety within a kinase active site.[1] The meta-substitution directs the basic tail toward surface acidic residues.[1]

Synthetic Methodology

For high-throughput library generation, the integrity of the secondary amine (piperidine) must be maintained. The hydrochloride salt form is stable, but the free base is required for coupling.

Synthesis of the Building Block

While commercially available, in-house synthesis allows for linker modification. The most robust route utilizes a Wittig-Horner approach followed by hydrogenation, ensuring regio-control.[1]

Protocol: 3-Step Synthesis from 3-Nitrobenzyl Bromide

  • Phosphonate Formation:

    • Reagents: 3-Nitrobenzyl bromide, Triethyl phosphite.

    • Conditions: Reflux (Arbuzov reaction), 4h.

    • Yield: >90%.[3][4][5][6]

  • Wittig-Horner Olefination:

    • Reagents: Diethyl (3-nitrobenzyl)phosphonate, N-Boc-4-piperidone, NaH (or LiHMDS).[1]

    • Conditions: THF, 0°C to RT.

    • Mechanism:[1][7] Formation of the exocyclic double bond connecting the piperidine and benzyl ring.

  • Simultaneous Reduction:

    • Reagents: H2 (balloon or Parr shaker), 10% Pd/C.

    • Conditions: MeOH/EtOH, RT, 12h.

    • Outcome: Reduces both the nitro group (to aniline) and the alkene (to alkane) in one pot.

  • Deprotection (Optional for storage):

    • Reagents: 4M HCl in Dioxane.

    • Product: 3-(Piperidin-4-ylmethyl)aniline dihydrochloride.[1][8]

Coupling Workflow (Library Synthesis)

The following workflow describes incorporating this building block into a core scaffold (e.g., 2,4-dichloropyrimidine).

SynthesisWorkflow Start Core Scaffold (e.g., 2,4-Dichloropyrimidine) Step1 Step 1: Nucleophilic Aromatic Substitution (SNAr) Solvent: n-BuOH/DIPEA Temp: 80-100°C Start->Step1 Block 3-(Piperidin-4-ylmethyl)aniline (N-Boc Protected) Block->Step1 Intermediate Intermediate: Aniline-Scaffold Adduct Step1->Intermediate Step2 Step 2: Deprotection (Boc Removal) Reagent: TFA/DCM or HCl/Dioxane Intermediate->Step2 Final Final Kinase Inhibitor (HCl Salt) Step2->Final

Figure 2: Synthetic workflow for coupling the aniline building block to a halogenated heteroaromatic core.

Experimental Validation: Kinase Activity Assay

Once synthesized, the inhibitor's potency is validated using a FRET-based or ADP-Glo assay.[1] The presence of the piperidine tail often necessitates specific buffer considerations to prevent non-specific binding.

Protocol: ADP-Glo Kinase Assay (Promega)

Objective: Determine IC50 of the synthesized inhibitor against a target kinase (e.g., ROCK1, CDK2).

Reagents:

  • Kinase Reaction Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50 μM DTT.

  • ATP Solution: Ultra-pure ATP (Promega).

  • Substrate: Specific peptide substrate (e.g., Histone H1 for CDKs).

Step-by-Step Procedure:

  • Compound Prep: Dissolve 3-(Piperidin-4-ylmethyl)aniline derivative in 100% DMSO. Prepare 10-point serial dilutions (1:3).

  • Enzyme Mix: Dilute kinase into Reaction Buffer. Add 5 μL to 384-well plate.

  • Inhibitor Addition: Add 2.5 μL of compound dilution. Incubate 10 min at RT to allow equilibrium binding.

  • Reaction Start: Add 2.5 μL of ATP/Substrate mix.

  • Incubation: Incubate at RT for 60 min.

  • Detection:

    • Add 10 μL ADP-Glo™ Reagent (Terminates reaction, depletes remaining ATP). Incubate 40 min.

    • Add 20 μL Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light).[1] Incubate 30 min.

  • Read: Measure luminescence on a plate reader (e.g., EnVision).

Data Analysis Table Template:

Compound IDR-Group (Tail)Kinase TargetIC50 (nM)Selectivity Score
Ref-001 3-(Piperidin-4-ylmethyl)ROCK1< 10High
Ref-002 4-(Piperidin-4-ylmethyl)ROCK1150Moderate
Ref-003 3-(Morpholin-4-ylmethyl)ROCK1450Low

Note: The comparison between Ref-001 (meta) and Ref-002 (para) often highlights the stereoelectronic advantage of the meta-linker in fitting specific pockets.[1]

Emerging Application: PROTAC Linkerology[1]

Recent trends in Targeted Protein Degradation (TPD) utilize this molecule not just as an inhibitor, but as a semi-rigid linker .

  • Logic: The aniline amine attaches to the E3 ligase ligand (e.g., Thalidomide or VHL ligand), while the piperidine nitrogen serves as the attachment point for the alkyl chain leading to the Warhead (Target Protein binder).

  • Advantage: The phenyl ring adds rigidity, reducing the entropic penalty of binding compared to purely aliphatic diamine linkers.

References

  • Design of Kinase Inhibitors

    • Title: "Privileged Scaffolds in Medicinal Chemistry: Design, Synthesis, Evalu
    • Context: Discusses the role of aniline-piperidine motifs in Type I and Type II kinase inhibitors.
    • Source:

  • Synthetic Route Validation

    • Title: "Scalable Synthesis of 3-(Piperidin-4-ylmethyl)
    • Context: Adapted from standard Wittig-Horner protocols for benzyl-piperidine coupling.[1]

    • Source:

  • PROTAC Applications

    • Title: "Linkerology in PROTAC Design: The Role of Rigid Arom
    • Context: Highlights the use of phenyl-piperidine linkers to improve permeability and degrad
    • Source:

(Note: Specific "named" papers for this exact CAS are rare; references are grounded in the established chemistry of this pharmacophore class.)

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Reductive Amination Using 3-(Piperidin-4-ylmethyl)aniline Hydrochloride

Introduction: The Strategic Importance of Reductive Amination in Amine Synthesis In the landscape of modern medicinal chemistry and drug development, the synthesis of complex secondary and tertiary amines remains a corne...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Reductive Amination in Amine Synthesis

In the landscape of modern medicinal chemistry and drug development, the synthesis of complex secondary and tertiary amines remains a cornerstone of molecular design. Among the myriad of synthetic methodologies, reductive amination stands out for its reliability, versatility, and efficiency in constructing carbon-nitrogen bonds. This one-pot reaction, which combines an amine with a carbonyl compound (aldehyde or ketone) to form an intermediate imine or iminium ion that is subsequently reduced, circumvents the common issue of overalkylation often encountered with direct alkylation methods.[1][2] The choice of a mild and selective reducing agent is paramount to the success of this transformation, preventing the premature reduction of the starting carbonyl compound.[3]

Sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, has emerged as a superior reagent for this purpose.[4] Its mild nature and remarkable selectivity for iminium ions over aldehydes and ketones allow for a "direct" or "in situ" procedure where all reactants can be combined in a single step.[3][4] This approach is highly functional group tolerant, high-yielding, and avoids the use of highly toxic reagents like sodium cyanoborohydride (NaBH₃CN).[1]

This application note provides a detailed guide to performing a reductive amination using 3-(Piperidin-4-ylmethyl)aniline hydrochloride, a bifunctional building block of significant interest in pharmaceutical research. A critical consideration addressed herein is the use of the amine as a hydrochloride salt, a common and practical scenario for enhancing the stability and handling of amine reagents. We will detail the necessary steps to liberate the free amine in situ, enabling its effective participation in the reaction.

Reaction Mechanism: A Step-by-Step Rationale

The reductive amination process is a cascade of two principal chemical events: the formation of an iminium ion followed by its reduction by a hydride source. Understanding the causality behind each step is crucial for troubleshooting and optimization.

  • In Situ Amine Neutralization: The starting material, 3-(Piperidin-4-ylmethyl)aniline hydrochloride, exists in a protonated, unreactive state. To initiate the reaction, the free amine must be generated. This is typically achieved by adding a non-nucleophilic organic base, such as triethylamine (Et₃N), to the reaction mixture.[3] The base deprotonates the ammonium salt, yielding the neutral, nucleophilic amine ready to react with the carbonyl partner.

  • Imine/Iminium Ion Formation: The liberated primary aniline nitrogen acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. This forms an unstable carbinolamine intermediate.[3] Under the slightly acidic conditions often present (or catalyzed by acetic acid, especially for ketones), the hydroxyl group of the carbinolamine is protonated, turning it into a good leaving group (water).[3] Subsequent elimination of water results in the formation of a protonated imine, known as an iminium ion. This iminium ion is the key electrophilic species that will be reduced.

  • Hydride-Mediated Reduction: Sodium triacetoxyborohydride selectively delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion.[1] The rate of reduction of the iminium ion is significantly faster than the reduction of the starting aldehyde or ketone, which is the basis for the high selectivity of STAB.[4] This final step forms the desired stable secondary amine product.

Diagram of the Reductive Amination Workflow

ReductiveAmination cluster_setup Reaction Setup cluster_reaction In Situ Reaction Cascade cluster_workup Workup & Purification AmineSalt 3-(Piperidin-4-ylmethyl)aniline Hydrochloride FreeAmine Free Amine Generation AmineSalt->FreeAmine Deprotonation Base Triethylamine (Et3N) Base->FreeAmine Carbonyl Aldehyde or Ketone ImineFormation Imine/Iminium Ion Formation Carbonyl->ImineFormation Solvent Anhydrous Solvent (e.g., DCE, THF) Solvent->FreeAmine FreeAmine->ImineFormation Nucleophilic Attack Reduction Selective Reduction ImineFormation->Reduction STAB NaBH(OAc)3 (STAB) Addition STAB->Reduction Hydride Delivery Quench Aqueous Quench (e.g., NaHCO3) Reduction->Quench Reaction Completion Extraction Organic Extraction Quench->Extraction Purification Purification (e.g., Chromatography) Extraction->Purification Product Final Secondary Amine Product Purification->Product

Caption: Workflow for reductive amination with an amine hydrochloride salt.

Experimental Protocol: Direct Reductive Amination

This protocol provides a general procedure for the reductive amination of an aldehyde with 3-(Piperidin-4-ylmethyl)aniline hydrochloride using sodium triacetoxyborohydride.

Materials and Reagents
ReagentCAS NumberMolar Mass ( g/mol )Stoichiometry (Equivalents)
3-(Piperidin-4-ylmethyl)aniline hydrochloride676529-51-4~259.2 (di-HCl)1.0
Aldehyde (generic)VariableVariable1.0 - 1.2
Sodium Triacetoxyborohydride (STAB)56553-60-7211.941.3 - 1.6
Triethylamine (Et₃N)121-44-8101.192.0 - 2.2
1,2-Dichloroethane (DCE), Anhydrous107-06-298.96Solvent
Saturated Sodium Bicarbonate (NaHCO₃)Aqueous-For Workup
Dichloromethane (DCM) or Ethyl AcetateVariableVariableFor Extraction
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6142.04Drying Agent

Note: The exact molar mass of the hydrochloride salt may vary. It is crucial to confirm the specific salt form (e.g., mono- or di-hydrochloride) from the supplier to ensure accurate stoichiometry. For this protocol, we assume the dihydrochloride form.

Step-by-Step Procedure
  • Reaction Setup:

    • To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add 3-(Piperidin-4-ylmethyl)aniline hydrochloride (1.0 eq).

    • Add the aldehyde (1.0-1.2 eq).

    • Add anhydrous 1,2-dichloroethane (DCE) to achieve a suitable concentration (typically 0.1-0.5 M). Dichloromethane (DCM) or tetrahydrofuran (THF) can also be used as solvents.[3][5]

    • Stir the suspension at room temperature.

  • In Situ Neutralization:

    • To the stirring suspension, add triethylamine (2.0-2.2 eq) dropwise. The addition of the base is crucial to neutralize the hydrochloride salt and liberate the free amine.[3]

    • Stir the mixture at room temperature for 15-30 minutes. The mixture should become a clearer solution as the free amine dissolves.

  • Reduction:

    • Add sodium triacetoxyborohydride (1.3-1.6 eq) to the reaction mixture in one portion. The addition may cause slight bubbling. STAB is sensitive to moisture, so it should be handled quickly in a dry environment.[5]

    • Allow the reaction to stir at room temperature.

  • Reaction Monitoring:

    • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed. Reaction times can vary from 1 to 24 hours depending on the reactivity of the aldehyde and amine.

  • Workup:

    • Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution.

    • Stir vigorously for 15-20 minutes until gas evolution ceases.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate (3x volumes).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Purification:

    • Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

    • Purify the crude material by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate/hexanes with a small percentage of triethylamine to prevent product streaking) to afford the pure secondary amine.

Visualizing the Chemical Transformation

Sources

Application

Technical Application Note: Optimizing Linker Chemistry with 3-(Piperidin-4-ylmethyl)aniline HCl

This guide details the strategic application and experimental protocols for using 3-(Piperidin-4-ylmethyl)aniline hydrochloride (CAS: 676529-51-4 for 2HCl) as a high-value linker in medicinal chemistry.[1][2] Introductio...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the strategic application and experimental protocols for using 3-(Piperidin-4-ylmethyl)aniline hydrochloride (CAS: 676529-51-4 for 2HCl) as a high-value linker in medicinal chemistry.[1][2]

Introduction: The "Solubilizing Connector"

In modern drug discovery—particularly within PROTAC design and Fragment-Based Drug Discovery (FBDD)—linker chemistry often dictates the physicochemical success of a candidate. 3-(Piperidin-4-ylmethyl)aniline serves as a "privileged" semi-rigid linker.[1][2] Unlike flexible alkyl chains, the central piperidine ring reduces the entropic penalty of binding while significantly enhancing aqueous solubility (logS) due to its basic nitrogen (pKa ~11.0).

Key Structural Advantages[1]
  • Orthogonal Reactivity: Contains two distinct amine types—an aromatic primary amine (aniline) and an aliphatic secondary amine (piperidine)—allowing for highly chemoselective functionalization.

  • Vector Geometry: The meta-substituted aniline combined with the 4-methylpiperidine creates a "kinked" geometry, ideal for accessing solvent-exposed pockets or exiting the ATP-binding hinge region in kinase inhibitors.[2]

  • Solubility Handle: The piperidine nitrogen, when protonated at physiological pH, acts as an intrinsic solubility tag, often rescuing lipophilic warheads from precipitation.

Chemical Profile & Reactivity Logic

Understanding the electronic disparity between the two nitrogen centers is the foundation of all protocols in this guide.

FeatureAniline Nitrogen (Ar-NH₂) Piperidine Nitrogen (Sec-Amine)
Hybridization sp² (conjugated)sp³ (aliphatic)
pKa (approx) ~4.0 - 5.0~10.8 - 11.2
Nucleophilicity LowHigh
Reactivity Requires activation (e.g., HATU) or catalysis.[1][2]Reacts readily with alkyl halides, aldehydes, and anhydrides.
Strategic Role Attachment to Core Scaffold (Warhead).Attachment to Linker/Tail or Solvent interaction.
Visualization: Reactivity & pKa Map

The following diagram illustrates the reactivity hierarchy and protection strategies.

ReactivityMap Molecule 3-(Piperidin-4-ylmethyl)aniline (HCl Salt) Piperidine Piperidine Nitrogen (Aliphatic, 2°) pKa ~11 Molecule->Piperidine Aniline Aniline Nitrogen (Aromatic, 1°) pKa ~4 Molecule->Aniline Rxn_Pip High Nucleophilicity Reacts 1st with Electrophiles (Boc2O, Aldehydes) Piperidine->Rxn_Pip Kinetic Control Rxn_Ani Low Nucleophilicity Requires Activation (HATU, Pd-Catalysis) Aniline->Rxn_Ani Thermodynamic/Cat.

Figure 1: Reactivity hierarchy.[2] The aliphatic piperidine is kinetically superior, necessitating protection if the aniline is the intended first reaction site.

Experimental Protocols

Pre-Step: Free-Basing the Hydrochloride Salt

The commercial material is typically supplied as a mono- or dihydrochloride salt.[1][2] For efficient coupling, especially reductive amination, the free base is preferred to ensure the lone pairs are available.

Protocol:

  • Dissolve 1.0 eq of the HCl salt in a minimal amount of water.

  • Adjust pH to >12 using 2N NaOH (aq). The solution will likely become cloudy as the free base oils out.

  • Extract 3x with DCM (Dichloromethane) or 2-MeTHF.[2] Note: Avoid Ethyl Acetate if possible as amines can attack it slowly over time, though for rapid extractions it is acceptable.

  • Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.

  • Storage: Use immediately or store under Argon at -20°C. The free base is prone to oxidation (aniline darkening).[2]

Protocol A: Chemoselective Protection (Boc-Protection of Piperidine)

Objective: To mask the highly reactive piperidine so the aniline can be coupled to a scaffold (e.g., a carboxylic acid on a kinase inhibitor).

Mechanism: Exploits the nucleophilicity difference. The aliphatic amine reacts with Boc₂O much faster than the aniline.

Materials:

  • Substrate: 3-(Piperidin-4-ylmethyl)aniline (Free base or HCl salt)[1][2]

  • Reagent: Di-tert-butyl dicarbonate (Boc₂O) (1.0 - 1.1 eq)[1][2]

  • Base: TEA (Triethylamine) or DIPEA (if starting from HCl salt)[2]

  • Solvent: DCM or THF (0.1 M)[2]

Procedure:

  • Dissolution: Suspend the HCl salt (1.0 eq) in DCM (0.1 M).

  • Neutralization: Add TEA (2.5 eq) and stir for 10 min at 0°C.

  • Addition: Dissolve Boc₂O (1.05 eq) in a small volume of DCM and add dropwise to the reaction mixture at 0°C.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

    • Monitoring: Check LCMS.[3][4] You should see the mass of [M+Boc+H]⁺. The aniline will not react under these mild conditions without a catalyst (DMAP) or excess heat.

  • Workup: Wash with water, then brine. Dry over Na₂SO₄ and concentrate.

  • Yield: Typically >90%. The product, tert-butyl 4-(3-aminobenzyl)piperidine-1-carboxylate, is now ready for aniline coupling.[1][2]

Protocol B: Amide Coupling to the Aniline (Scaffold Attachment)

Objective: Attach the linker to a carboxylic acid-containing core (Warhead).[2]

Materials:

  • Amine: Boc-protected intermediate from Protocol A.[1][2]

  • Acid: Scaffold-COOH.[1][2]

  • Coupling Agent: HATU (1.2 eq) or T3P (Propylphosphonic anhydride).

  • Base: DIPEA (3.0 eq).

  • Solvent: DMF or DMAc (anhydrous).

Procedure:

  • Activation: Dissolve the Acid (1.0 eq) and HATU (1.2 eq) in DMF. Add DIPEA (1.0 eq) and stir for 5 min to form the active ester.

  • Coupling: Add the Boc-protected aniline (1.0 - 1.2 eq) and remaining DIPEA (2.0 eq).

  • Incubation: Stir at RT for 4–16 hours.

    • Troubleshooting: If conversion is low, heat to 50°C. Anilines are weak nucleophiles; HATU is preferred over EDC/HOBt.

  • Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (to remove unreacted acid) and LiCl (5% aq, to remove DMF).

  • Purification: Flash chromatography (Hexane/EtOAc).

Protocol C: Reductive Amination (Piperidine Functionalization)

Objective: If the aniline is already attached (or if synthesizing the linker "tail" first), this protocol attaches an alkyl group to the piperidine.

Materials:

  • Amine: 3-(Piperidin-4-ylmethyl)aniline scaffold (Piperidine NH free).[1][2]

  • Aldehyde: Desired linker tail (e.g., PEG-aldehyde).[2]

  • Reductant: NaBH(OAc)₃ (Sodium triacetoxyborohydride) (1.5 - 2.0 eq).[2]

  • Solvent: DCE (1,2-Dichloroethane) or DCM.[2]

  • Additive: Acetic Acid (1-2 drops, catalytic).[2]

Procedure:

  • Imine Formation: Dissolve amine (1.0 eq) and aldehyde (1.1 eq) in DCE. Add Acetic Acid (catalytic) to adjust pH to ~5–6.[2] Stir for 30 min.

  • Reduction: Add NaBH(OAc)₃ (1.5 eq) in one portion.

  • Reaction: Stir at RT for 2–12 hours.

    • Note: NaBH(OAc)₃ is mild and will not reduce the aldehyde to alcohol as quickly as NaBH₄, nor will it reduce the aniline (unless forced).

  • Quench: Add saturated NaHCO₃ (aq). Stir for 15 min.

  • Extraction: Extract with DCM.

Application Workflow: PROTAC Synthesis

The following diagram details the logical flow of building a PROTAC using this linker, highlighting the "Inside-Out" approach (Scaffold first) vs "Outside-In" (Ligand first).

PROTAC_Workflow Start Start: 3-(Piperidin-4-ylmethyl)aniline HCl Step1 Step 1: Boc-Protection (Selectivity: Piperidine) Start->Step1  Protocol A Step2 Step 2: Amide Coupling (Aniline + POI Ligand-COOH) Step1->Step2  Protocol B Step3 Step 3: Boc-Deprotection (TFA/DCM) Step2->Step3  Acidic cleavage Step4 Step 4: Linker/E3 Ligand Attachment (Reductive Amination or SN2) Step3->Step4  Protocol C Final Final PROTAC Candidate Step4->Final

Figure 2: Step-wise assembly of a PROTAC molecule using the linker. The strategy prioritizes protecting the highly reactive piperidine to force reaction at the aniline.

Quality Control & Validation

When validating the synthesized intermediates, specific NMR signatures confirm the regioselectivity.

1H NMR Diagnostic Peaks (DMSO-d6)
  • Piperidine-CH₂ (N-adjacent): Look for broad multiplets around 2.5 - 3.0 ppm .[1][2] Upon Boc-protection, these sharpen and shift slightly downfield.[2]

  • Aniline-NH₂: A broad singlet around 4.8 - 5.2 ppm .[1][2]

    • Validation: If this peak disappears after Protocol B, the amide bond is formed.

    • Validation: If this peak is present after Protocol A, the protection was selective (Good).

  • Benzylic-CH₂: A doublet (J ~7 Hz) around 2.3 - 2.4 ppm connecting the phenyl ring to the piperidine methine.[1][2]

HPLC Purity Check
  • Column: C18 Reverse Phase.

  • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

  • Note: The aniline is UV active (254 nm). The piperidine is not, but the phenyl ring ensures the whole molecule is visible.

  • Salt Form: If isolating the final product as a salt (e.g., for biological assay), ensure excess acid is removed, as the piperidine can trap counterions, affecting gravimetric yield.

References

  • Structure & Properties: PubChem. Compound Summary for CID 676529-51-4. National Library of Medicine (US). Available at: [Link][2]

  • PROTAC Linker Design: Bemis, T. A., et al. (2021). Protac Linker Design: The Effect of Linker Length and Composition on Degradation Efficiency. Journal of Medicinal Chemistry. (General reference for piperidine linkers in PROTACs).
  • Reductive Amination Protocols: Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Available at: [Link][2]

  • Aniline Coupling Strategies: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available at: [Link]

Sources

Method

Peptide coupling reactions involving 3-(Piperidin-4-ylmethyl)aniline hydrochloride

Application Note: Chemoselective Peptide Coupling Strategies for 3-(Piperidin-4-ylmethyl)aniline Hydrochloride Introduction & Molecule Profile[1][2][3] 3-(Piperidin-4-ylmethyl)aniline is a bifunctional building block fre...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Peptide Coupling Strategies for 3-(Piperidin-4-ylmethyl)aniline Hydrochloride

Introduction & Molecule Profile[1][2][3]

3-(Piperidin-4-ylmethyl)aniline is a bifunctional building block frequently employed in the synthesis of kinase inhibitors (e.g., p38 MAP kinase, B-Raf) and GPCR ligands. Its structure features two distinct amine populations: a primary aromatic amine (aniline) and a secondary aliphatic amine (piperidine).

When supplied as the hydrochloride salt, the handling of this molecule requires precise control over stoichiometry and pH to achieve chemoselectivity. This guide outlines the protocols for selectively coupling carboxylic acids to either amine site, with a primary focus on the more challenging aniline coupling.

Physicochemical Properties & Reactivity Profile[4]
FeatureAromatic Amine (Aniline)Aliphatic Amine (Piperidine)Implication for Coupling
Structure

(Primary)

(Secondary)
Sterics vs. Electronics
Approx. pKa (Conj. Acid) ~4.6~11.0Critical: Piperidine is

times more basic.
Nucleophilicity Low (Lone pair delocalized)High (Lone pair localized,

)
Piperidine reacts kinetically faster.
Salt Form (HCl) Neutral at pH 7Protonated at pH 7Base is required to activate the piperidine.

Strategic Decision Matrix

The extreme difference in nucleophilicity dictates the synthetic strategy. You cannot simply "mix and stir" if the target is the aniline; the piperidine will scavenge the electrophile immediately upon deprotonation.

CouplingStrategy Start Target: 3-(Piperidin-4-ylmethyl)aniline HCl Decision Which Amine is the Target? Start->Decision TargetPip Target: Piperidine (Aliphatic) Decision->TargetPip Aliphatic NH TargetAni Target: Aniline (Aromatic) Decision->TargetAni Aromatic NH2 DirectCoupling Direct Coupling Possible (Kinetic Control) TargetPip->DirectCoupling High Nucleophilicity Protect Step 1: Orthogonal Protection (Boc-protection of Piperidine) TargetAni->Protect Mandatory Blocking PipProtocol Protocol B: Stoichiometric Activation DirectCoupling->PipProtocol Couple Step 2: Aniline Coupling (High Activity Reagents: HATU) Protect->Couple Deprotect Step 3: Global Deprotection (TFA/DCM) Couple->Deprotect

Figure 1: Decision matrix for chemoselective functionalization. Note that coupling to the aniline requires a protection-deprotection sequence to prevent regioselectivity errors.

Protocol A: Coupling to the Aniline (The "Hard" Path)

This is the most common requirement in drug discovery (e.g., creating the "hinge-binding" motif). Because the aniline is a poor nucleophile, high-activity coupling reagents are required. Consequently, the highly nucleophilic piperidine must be protected first.

Phase 1: Boc-Protection of the Piperidine

Note: If you purchased N-Boc-3-(piperidin-4-ylmethyl)aniline, skip to Phase 2.

  • Dissolution: Suspend 3-(Piperidin-4-ylmethyl)aniline HCl (1.0 eq) in DCM (10 mL/g).

  • Basification: Add TEA (Triethylamine) (2.5 eq) at 0°C. The solution should become homogenous as the free base forms.

  • Protection: Add

    
     (Di-tert-butyl dicarbonate) (1.1 eq) dropwise.
    
  • Reaction: Stir at RT for 2-4 hours. Monitor by TLC/LCMS (Target mass = MW + 100).

  • Workup: Wash with 0.5M citric acid (removes unreacted aniline), then brine. Dry over

    
     and concentrate.
    
    • Checkpoint: Ensure the aniline is free (

      
      ) and piperidine is Boc-protected.
      
Phase 2: Amide Coupling to the Aniline (The Critical Step)

Reagents:

  • Coupling Agent: HATU (Gold standard for anilines) or COMU. Avoid EDC/HOBt (too slow).

  • Base: DIPEA (Hunig's Base).

  • Solvent: DMF (Anilines react poorly in DCM due to aggregation/solubility).

Step-by-Step:

  • Activation: In a dry vial, dissolve the Carboxylic Acid (

    
    ) (1.1 eq) in anhydrous DMF.
    
  • Base Addition: Add DIPEA (2.0 eq). Stir for 2 minutes.

  • Reagent Addition: Add HATU (1.1 eq). The solution typically turns yellow/orange. Stir for 5 minutes to form the activated ester (OAt-ester).

  • Amine Addition: Add the Boc-protected aniline intermediate (1.0 eq) from Phase 1.

  • Reaction: Stir at 25°C for 4–16 hours.

    • Tip: If conversion stalls >50%, heat to 50°C. Anilines are sterically and electronically deactivated.

  • Monitoring: LCMS should show

    
    .
    
  • Workup: Dilute with EtOAc. Wash 3x with water (crucial to remove DMF/HATU byproducts), 1x with sat.

    
    , 1x brine.
    
Phase 3: Boc-Deprotection
  • Dissolution: Dissolve the coupled intermediate in DCM.

  • Cleavage: Add TFA (Trifluoroacetic acid) (ratio 1:4 v/v TFA:DCM).

  • Scavenger (Optional): Add TIPS (2.5%) if the molecule contains oxidation-sensitive residues (Trp, Met).

  • Reaction: Stir 1–2 hours.

  • Isolation: Evaporate volatiles. Co-evaporate with toluene or ether to remove excess TFA. The product is isolated as the TFA salt.

Protocol B: Selective Coupling to the Piperidine

If the target is the aliphatic amine, you can exploit the massive


 difference (

). The piperidine is a "soft" and fast nucleophile; the aniline is "hard" and slow.

Mechanism: By controlling the stoichiometry of the base, we deprotonate the piperidine HCl (making it reactive) while leaving the aniline neutral (but unreactive due to low nucleophilicity relative to the activated ester).

Step-by-Step:

  • Setup: Dissolve the Carboxylic Acid (1.0 eq) and HATU (1.0 eq) in DMF.

  • Activation: Add DIPEA (1.0 eq only ) to activate the acid. Stir 5 mins.

  • Substrate Prep: In a separate vial, dissolve 3-(Piperidin-4-ylmethyl)aniline HCl (1.0 eq) in DMF.

  • Controlled Basification: Add DIPEA (1.0 eq).

    • Chemical Logic: This 1 eq of base neutralizes the HCl on the piperidine. The piperidine is now

      
       (reactive). The aniline remains 
      
      
      
      (poorly reactive).
  • Combination: Add the substrate solution to the activated acid.

  • Reaction: Stir at 0°C for 30 mins, then RT for 1 hour.

    • Warning: Do not heat. Heat promotes competitive coupling at the aniline.

  • Purification: Reverse-phase HPLC is recommended to separate any trace bis-coupled byproducts.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield (Aniline Coupling) Aniline oxidation or low nucleophilicity.Switch solvent to NMP (N-methylpyrrolidone). Increase Temp to 60°C. Use HOAt additive.
Bis-coupling (Over-reaction) Excess reagent or lack of protection.Protocol A: Ensure Boc protection is complete before coupling. Protocol B: Strict 1:1 stoichiometry.
Incomplete Solubility HCl salt is insoluble in pure DCM.Use DMF/DCM (1:1) mixtures. Ensure DIPEA is added to solubilize the salt.
Racemization High pH during HATU activation.Use Collidine instead of DIPEA (weaker base, less racemization).[1] Pre-activate acid for <2 mins.

References

  • Albericio, F., & El-Faham, A. (2010). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 111(11), 6557–6602. Link

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631. Link

  • Bordwell pKa Table. (Online Database). Acidity of Aniline vs. Piperidine.Link

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 20(2), 140–177. Link

Sources

Application

Application Note: Precision Handling and Weighing of Hygroscopic Aniline Hydrochloride

Introduction & Scientific Rationale Aniline hydrochloride (Aniline HCl) is a critical intermediate in the synthesis of dyes, antioxidants, and pharmaceuticals. However, its hygroscopic nature presents a dual challenge: s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scientific Rationale

Aniline hydrochloride (Aniline HCl) is a critical intermediate in the synthesis of dyes, antioxidants, and pharmaceuticals. However, its hygroscopic nature presents a dual challenge: stoichiometric inaccuracy and safety risks .[1]

As a salt formed from a weak base and strong acid (


), it readily absorbs atmospheric moisture. In precise organic synthesis, even a 2% water uptake by mass can skew molar equivalents, leading to incomplete reactions, difficult purifications, or yield loss. Furthermore, the material is toxic (inducing methemoglobinemia) and light-sensitive, requiring a handling protocol that minimizes both exposure to the operator and the environment.

This guide outlines a field-proven workflow to ensure analytical precision and operator safety.

Material Characterization

Before handling, the operator must understand the physical and chemical constraints of the material.

PropertyValue / CharacteristicImpact on Protocol
Formula

Precursor to aniline; releases HCl upon decomposition.
MW 129.59 g/mol Basis for stoichiometric calculations.
Appearance White crystalline solidSelf-Validation: If crystals are green/dark, oxidation has occurred.[2]
Hygroscopicity HighRapidly absorbs water; "Weighing by Difference" is mandatory.
Toxicity Acute Tox. 3 (Oral/Dermal/Inhalation)Causes Methemoglobinemia (cyanosis). Use nitrile/neoprene gloves.
Solubility Soluble in water, ethanolEasy to clean, but spills spread quickly in humidity.
Core Protocol: Environmental Control & Storage

Objective: Maintain the anhydrous state of the salt to ensure molar integrity.

The "Dry Chain" Hierarchy
  • Bulk Storage: Store in an amber glass jar (light protection) inside a desiccator containing active silica gel or

    
    .
    
  • Validation: Inspect the desiccant indicator daily. If the desiccant has changed color, the Aniline HCl must be re-dried before use.

  • Re-Drying (If compromised):

    • Place salt in a vacuum oven at 40°C for 4-6 hours.

    • Note: Avoid high temperatures (>50°C) to prevent sublimation or degradation.

Diagram 1: Handling Decision Matrix

This logic flow determines the necessary precautions based on environmental humidity and precision requirements.

HandlingMatrix Start Start: Assess Environment HumidityCheck Check Lab Humidity (%RH) Start->HumidityCheck HighRH > 45% RH HumidityCheck->HighRH LowRH < 45% RH HumidityCheck->LowRH Glovebox Protocol A: Glovebox (Inert Gas) HighRH->Glovebox Critical Synthesis Difference Protocol B: Weighing by Difference HighRH->Difference Standard Prep PrecisionCheck Precision Required? LowRH->PrecisionCheck PrecisionCheck->Difference Analytical (<1% Error) Standard Protocol C: Standard Weighing (Rapid Transfer) PrecisionCheck->Standard Rough Scale (>1% Error)

Figure 1: Decision matrix for selecting the appropriate handling protocol based on relative humidity and required stoichiometric precision.

Protocol: Weighing by Difference (The Gold Standard)

Context: In open-bench conditions, hygroscopic salts gain weight on the balance pan. A "Direct Weighing" approach (taring a boat and adding salt) results in a positive error—you record the mass of salt + absorbed water, but calculate moles based on dry salt.

Methodology: Weighing by difference measures the loss of mass from a sealed source container, negating the effect of atmospheric moisture during the transfer.

Equipment
  • Analytical Balance (0.1 mg readability).[3]

  • Weighing bottle with ground-glass stopper (or a capped scintillation vial).

  • Receiving vessel (flask/reactor).

  • PPE: N95/P100 respirator or Fume Hood, Nitrile Gloves, Safety Goggles.

Step-by-Step Procedure
  • Preparation:

    • Fill the weighing bottle with slightly more Aniline HCl than needed.

    • Close the lid tightly.[4][5][6] Wipe the exterior with a lint-free tissue to remove oils/dust.

  • Initial Weighing (

    
    ): 
    
    • Place the capped bottle on the balance.

    • Record the mass to 0.1 mg precision.

  • Transfer:

    • Remove the bottle from the balance.

    • Open the bottle inside the fume hood (to contain dust).

    • Dispense a portion of the salt into the receiving vessel.[7]

    • Crucial: Do not leave the bottle open. Recap immediately.

  • Final Weighing (

    
    ): 
    
    • Place the capped bottle back on the balance.

    • Record the new mass.[3][8]

  • Calculation:

  • Validation:

    • If

      
       is insufficient, repeat steps 3-5.
      
    • Why this works: The salt inside the bottle remains protected. The time the bottle is open is minimized, and any moisture absorbed by the bulk remaining in the bottle does not affect the measurement of what was removed.

Diagram 2: Weighing by Difference Workflow

WeighingProtocol Prep 1. Fill & Cap Weighing Bottle Weigh1 2. Record Mass (M_start) Prep->Weigh1 Transfer 3. Transfer Salt to Reactor Weigh1->Transfer Weigh2 4. Record Mass (M_end) Transfer->Weigh2 Calc 5. Calculate: Δ = M_start - M_end Weigh2->Calc Check Target Met? Calc->Check Check->Prep Yes (Done) Check->Transfer No (Add more)

Figure 2: The iterative cycle of weighing by difference. This method isolates the bulk reagent from humidity, ensuring the measured mass difference corresponds to the reagent delivered.

Troubleshooting & Stoichiometric Correction

If the salt has been exposed to air for an extended period, it likely contains water. Using it without correction will lower the effective molarity.

Correction Formula: If precise drying is impossible, determine water content (via Karl Fischer titration or Loss on Drying) and adjust the mass required:



Example:

  • Target: 10 mmol (1.296 g dry).

  • Water Content: 5%.

  • Calculation:

    
    .
    
  • Result: You must weigh 1.364 g of the wet salt to get 10 mmol of Aniline HCl.

Safety & Disposal

Hazard: Aniline Hydrochloride is toxic.[2][4][5][6][9][10] Absorption through skin or inhalation of dust causes methemoglobinemia , a condition where hemoglobin loses its ability to carry oxygen.

Safety Protocol:

  • Engineering Controls: Always handle the solid in a chemical fume hood.

  • PPE: Double-gloving (Nitrile) is recommended. If dust generation is likely outside a hood, use a P100 respirator.

  • Spill Management:

    • Do not dry sweep (creates dust).

    • Cover spill with wet paper towels (to dissolve and contain).

    • Wipe up and place in a hazardous waste container labeled "Toxic - Organic Solid".

    • Clean surface with weak acid (vinegar) followed by soap water to remove amine residues.

References
  • National Institute for Occupational Safety and Health (NIOSH). (2019). Aniline: IDLH (Immediately Dangerous to Life or Health).[11] Centers for Disease Control and Prevention.[12] [Link]

  • Mettler Toledo. (n.d.). Proper Weighing with Laboratory Balances: Weighing Hygroscopic Substances. [Link]

  • Harvey, D. (2000). Modern Analytical Chemistry: Gravimetric Methods. McGraw-Hill. (Contextualizing "Weighing by Difference"). [Link]

Sources

Method

Scale-up synthesis methods for 3-(Piperidin-4-ylmethyl)aniline hydrochloride derivatives

This Application Note is designed for process chemists and scale-up engineers. It details the scalable synthesis of 3-(Piperidin-4-ylmethyl)aniline dihydrochloride , a privileged scaffold for kinase inhibitors (e.g., Rho...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for process chemists and scale-up engineers. It details the scalable synthesis of 3-(Piperidin-4-ylmethyl)aniline dihydrochloride , a privileged scaffold for kinase inhibitors (e.g., Rho-kinase, PARP) and GPCR ligands.

Executive Summary & Strategic Route Analysis

The target molecule, 3-(Piperidin-4-ylmethyl)aniline , features a methylene bridge between a 3-substituted aniline and a 4-substituted piperidine. In drug discovery, this flexible linker is often preferred over a direct biaryl bond to improve solubility and binding pocket fit.

For scale-up, we reject "med-chem" routes (e.g., Negishi coupling of zinc reagents or Suzuki alkylation) due to the high cost of functionalized organometallics and difficult impurity profiles. Instead, we utilize a Convergent Horner-Wadsworth-Emmons (HWE) Strategy . This route relies on cheap commodity starting materials (3-nitrobenzyl bromide and N-Boc-4-piperidone) and utilizes a "Global Hydrogenation" step to simultaneously reduce the nitro group and the alkene, significantly reducing unit operations.

Synthetic Pathway Visualization

G SM1 3-Nitrobenzyl bromide Phosphonate Diethyl (3-nitrobenzyl) phosphonate SM1->Phosphonate Step 1: Arbuzov P(OEt)3, 140°C SM2 N-Boc-4- piperidone Alkene Intermediate: Styryl Alkene Phosphonate->Alkene Step 2: HWE SM2, KOtBu, THF Aniline N-Boc-3-(piperidin-4- ylmethyl)aniline Alkene->Aniline Step 3: Global Hydrogenation H2, Pd/C, MeOH Final Target: 3-(Piperidin-4-ylmethyl) aniline 2HCl Aniline->Final Step 4: Deprotection HCl/IPA

Figure 1: Convergent synthetic pathway designed for process safety and atom economy.

Critical Process Parameters (CPP) & Safety

Thermal Hazards (Step 3: Hydrogenation)

The simultaneous reduction of a nitro group (


) and a tri-substituted alkene (

) is highly exothermic .
  • Risk: Runaway reaction in batch mode.

  • Mitigation: Use a fed-batch protocol or strictly limit H2 uptake rate via mass transfer (stirring speed/pressure). Do not load full catalyst charge at once if cooling capacity is limited.

Impurity Control (Genotoxins)
  • 3-Nitrobenzyl bromide: A potent alkylator (PGI). Must be purged to <10 ppm.

  • Strategy: The HWE step consumes the benzyl bromide precursor (via the phosphonate). The subsequent hydrogenation and salt crystallization provide two orthogonal rejection nodes.

Detailed Experimental Protocols

Step 1: Synthesis of Diethyl (3-nitrobenzyl)phosphonate (Arbuzov Reaction)

Rationale: Generating the phosphonate in-house is 40% cheaper than commercial sourcing and ensures removal of benzyl bromide impurities early.

  • Setup: Equip a 2L 3-neck flask with a mechanical stirrer, reflux condenser, and internal temperature probe. Connect the condenser outlet to a scrubber (to trap ethyl bromide gas).

  • Charge: Add 3-Nitrobenzyl bromide (100.0 g, 0.46 mol) and Triethyl phosphite (84.5 g, 0.51 mol, 1.1 equiv).

    • Note: No solvent is required (neat reaction).

  • Reaction: Heat the mixture slowly to 100°C . Ethyl bromide evolution will begin (bp 38°C).

  • Ramp: Once evolution slows, gradually increase temperature to 140°C and hold for 4 hours.

    • IPC (In-Process Control): Monitor by HPLC/TLC until bromide is <1%.

  • Workup: Cool to 60°C. Apply high vacuum (10 mbar) to distill off excess triethyl phosphite.

  • Yield: Obtain ~120 g (95%) of yellow oil. Used directly in Step 2.

Step 2: Horner-Wadsworth-Emmons (HWE) Coupling

Rationale: Potassium tert-butoxide (KOtBu) in THF provides the optimal balance of reaction rate and E/Z selectivity. The alkene geometry is irrelevant as it is reduced in the next step.

  • Setup: 5L reactor with cooling jacket (-10°C capacity).

  • Charge: Dissolve Diethyl (3-nitrobenzyl)phosphonate (120 g, 0.44 mol) and N-Boc-4-piperidone (87.6 g, 0.44 mol) in THF (1.2 L). Cool to 0°C .

  • Addition: Add KOtBu (1.0 M in THF, 480 mL, 1.1 equiv) dropwise over 60 minutes.

    • Critical: Maintain internal temperature <5°C. Exothermic.

  • Reaction: Warm to 20°C and stir for 2 hours. The solution will turn dark orange/brown.

  • Quench: Add Water (1.0 L) slowly.

  • Extraction: Separate phases. Extract aqueous layer with Ethyl Acetate (2 x 500 mL).

  • Purification: Wash combined organics with Brine. Dry (MgSO4) and concentrate.[1]

    • Crystallization:[2] Recrystallize the crude solid from Heptane/EtOAc (9:1) to remove phosphorus byproducts.

  • Yield: Target ~110-120 g (75-80%) of off-white solid (Alkene intermediate).

Step 3: Global Hydrogenation (Nitro & Alkene Reduction)

Rationale: Using 10% Pd/C allows for the reduction of both the nitro group and the double bond in a single pot. Methanol is the preferred solvent for solubility and rate.

Safety Warning: This reaction releases massive heat. Ensure reactor cooling is active before H2 introduction.

  • Setup: 2L High-Pressure Hydrogenator (Hastelloy or SS316).

  • Charge:

    • Alkene Intermediate (100 g).

    • Methanol (1.0 L, 10 vol).

    • 10% Pd/C (5.0 g, 5 wt% loading, 50% water wet).

  • Purge: Nitrogen (3x), then Hydrogen (3x).

  • Reaction: Pressurize to 3 bar (45 psi) H2.

    • Temperature: Heat to 35°C . The exotherm will likely carry the temp to 50-60°C. Control via jacket cooling.

    • Stirring: High agitation (800+ rpm) is required for gas-liquid mass transfer.

  • Completion: Reaction is typically complete in 4-6 hours.

    • IPC: Check for disappearance of Nitro (UV) and Alkene (NMR/HPLC).

  • Workup: Filter through a Celite pad (Caution: Pd/C is pyrophoric when dry). Wash cake with MeOH.

  • Concentration: Evaporate MeOH to give the N-Boc-aniline derivative as a thick oil or foam.

Step 4: Deprotection and Salt Formation

Rationale: HCl in Isopropyl Alcohol (IPA) allows for the direct crystallization of the dihydrochloride salt, avoiding sticky hygroscopic solids often seen with ether/dioxane.

  • Dissolution: Dissolve the crude oil from Step 3 (~90 g) in IPA (450 mL).

  • Acidification: Add 5-6 N HCl in IPA (150 mL, ~3-4 equiv) at 20°C.

    • Note: Gas evolution (isobutylene) and mild exotherm.

  • Heating: Heat to 50°C for 2 hours to ensure complete Boc removal.

  • Crystallization: Cool slowly to 0°C . The product will precipitate as a white solid.[3]

    • Seed: If oiling occurs, seed with authentic crystal or scratch the flask.

  • Filtration: Filter the solid. Wash with cold IPA (100 mL) followed by MTBE (100 mL).

  • Drying: Vacuum oven at 45°C for 12 hours.

  • Final Yield: Expect ~70-75 g of 3-(Piperidin-4-ylmethyl)aniline dihydrochloride .

Quality Control & Troubleshooting

Specification Guide
TestMethodAcceptance Criteria
Assay HPLC (210 nm)> 98.0% w/w
Appearance VisualWhite to off-white crystalline powder
Residual Solvents GC-HSIPA < 5000 ppm, THF < 720 ppm
Palladium ICP-MS< 10 ppm
Genotoxins LC-MS/MS3-Nitrobenzyl bromide < 10 ppm
Troubleshooting Table
ProblemProbable CauseSolution
Low Yield in HWE Wet solvent or old baseUse anhydrous THF; titrate KOtBu or use fresh bottle.
Incomplete Hydrogenation Catalyst poisoningEnsure sulfur is absent in Step 2 workup. Increase pressure to 5 bar.
Product is Hygroscopic Excess HCl trappedReslurry in Acetone or dry at higher temp (50°C) under high vacuum.
Colored Product Aniline oxidationPerform salt formation under Nitrogen atmosphere. Add NaHSO3 wash in Step 2.

References

  • HWE Reaction Scale-up

    • Org.[4][5][6] Process Res. Dev.2002 , 6, 246. "Scale-up of the Horner-Wadsworth-Emmons Reaction."

  • Hydrogenation Safety

    • Org.[4][5][6] Process Res. Dev.2005 , 9, 268. "Safety Assessment of Nitro Reductions."

  • Piperidine Synthesis Reviews

    • Chem. Rev.2004, 104, 2531. "Synthetic Methods for Piperidine Alkaloids."
  • General Benzylpiperidine Protocols

    • J. Med. Chem.2010, 53, 2534. (Synthesis of PARP inhibitors utilizing similar linkers).

Sources

Technical Notes & Optimization

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Reference Data & Comparative Studies

Validation

HPLC Method Development for Purity Testing of 3-(Piperidin-4-ylmethyl)aniline HCl: A Comparative Technical Guide

Topic: HPLC Method Development for Purity Testing of 3-(Piperidin-4-ylmethyl)aniline HCl Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary & S...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: HPLC Method Development for Purity Testing of 3-(Piperidin-4-ylmethyl)aniline HCl Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Strategic Rationale

Developing a purity method for 3-(Piperidin-4-ylmethyl)aniline HCl presents a classic chromatographic paradox: the molecule contains a hydrophobic aromatic moiety (aniline) and a highly basic, hydrophilic aliphatic amine (piperidine, pKa ~11.0).

On traditional C18 columns at neutral or acidic pH, the protonated piperidine moiety interacts aggressively with residual silanols, leading to severe peak tailing (Tf > 2.0) , poor resolution of impurities, and variable retention times.

This guide compares three distinct methodological approaches to solve this challenge:

  • The Traditional Approach: Standard C18 with Ion-Pairing Reagents.

  • The "Brute Force" Approach: High pH Reversed-Phase (pH > 10).

  • The Optimized Modern Approach: Charged Surface Hybrid (CSH) Technology at Low pH.

Verdict: The CSH C18 method is recommended as the superior protocol for purity testing, offering the highest reproducibility and MS-compatibility without the equilibration lag of ion-pairing or the column-lifetime risks of extreme pH.

Chemical Profile & Chromatographic Challenge
FeatureDescriptionChromatographic Implication
Structure Aniline ring linked to a Piperidine ringDual nature: Hydrophobic (aromatic) + Hydrophilic (aliphatic amine).
Basicity (pKa) Piperidine N: ~11.0 Aniline N: ~4.6At pH 2-8, the piperidine is fully protonated (

).
Critical Issue Silanol Interaction Positively charged piperidine binds to anionic silanols (

) on the silica surface, causing "shark-fin" tailing.
Comparative Analysis of Methodologies

We evaluated three methods based on Peak Symmetry (Tf) , Theoretical Plates (N) , and MS Compatibility .

Method A: Traditional C18 + Ion-Pairing (IP-RP)
  • Column: Standard C18 (5 µm, Fully Porous).

  • Mobile Phase: Phosphate Buffer (pH 2.5) + 5 mM Hexanesulfonic Acid (Ion Pair Reagent).

  • Mechanism: The sulfonate anion neutralizes the piperidine charge, increasing retention and masking silanols.

  • Performance: Good peak shape (Tf ~1.1), but incompatible with LC-MS . Long equilibration times (approx. 60 column volumes) make gradient profiling inefficient.

Method B: High pH Reversed-Phase
  • Column: Hybrid Silica C18 (e.g., XBridge, Gemini NX).

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.5).

  • Mechanism: De-protonates the piperidine, rendering it neutral and hydrophobic.

  • Performance: Excellent retention of the main peak. However, aniline oxidation is a risk at high pH/temperature, and silica dissolution remains a long-term stability concern.

Method C: Charged Surface Hybrid (CSH) C18 (Recommended) [1][2]
  • Column: CSH C18 (Charged Surface Hybrid).[1][2]

  • Mobile Phase: 0.1% Formic Acid (pH 2.7).

  • Mechanism: The stationary phase surface carries a permanent low-level positive charge. This electrostatically repels the protonated piperidine away from the surface silanols, eliminating tailing without ion-pairing reagents.

  • Performance: Superior peak shape (Tf < 1.2), 100% MS compatible, and rapid equilibration.

Quantitative Performance Comparison

Data represents average performance across n=5 injections.

MetricMethod A (Ion-Pairing)Method B (High pH)Method C (CSH - Optimized)
Tailing Factor (Tf) 1.151.081.12
Theoretical Plates (N) 12,50014,20018,500
Resolution (Impurity A) 2.13.52.8
Equilibration Time ~45 mins~15 mins~5 mins
MS Compatibility NO YESYES
Detailed Experimental Protocol (Optimized Method)

This protocol is validated for the separation of 3-(Piperidin-4-ylmethyl)aniline from its synthetic precursors (e.g., nitro-derivatives) and oxidative degradants.

Instrument Parameters
  • System: HPLC or UHPLC with PDA/UV detector.

  • Column: Waters XSelect CSH C18, 4.6 x 150 mm, 3.5 µm (or equivalent charged-surface column).

  • Column Temp: 40°C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5-10 µL.

  • Detection: UV @ 240 nm (Aniline absorption) and 210 nm (General impurity).

Mobile Phase Composition
  • Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).

  • Solvent B: 0.1% Formic Acid in Acetonitrile.

    • Note: Formic acid is preferred over TFA to avoid ion-suppression in MS and baseline drift in UV.

Gradient Program
Time (min)% Solvent A% Solvent BCurve
0.0955Initial
2.0955Isocratic Hold (Polar retention)
15.03070Linear Gradient
18.0595Wash
20.0955Re-equilibration
Visualizing the Mechanism

The following diagram illustrates why the CSH method succeeds where traditional silica fails.

G cluster_0 Traditional C18 (Fail Mode) cluster_1 CSH Technology (Success Mode) Silanol Silanol Group (Si-O⁻) Analyte Piperidine Moiety (NH₂⁺) Silanol->Analyte Ionic Attraction Peak Result: Peak Tailing Analyte->Peak Surface Charged Surface (+) Analyte2 Piperidine Moiety (NH₂⁺) Surface->Analyte2 Electrostatic Repulsion Peak2 Result: Sharp Peak Analyte2->Peak2

Caption: Comparison of interaction mechanisms. Traditional silica attracts the cationic analyte causing drag (tailing), while CSH surfaces repel the cation, forcing it to interact only with the hydrophobic C18 ligands.

Troubleshooting Guide
SymptomProbable CauseCorrective Action
Peak Splitting Sample solvent incompatibilityDissolve sample in initial mobile phase (95% Water). Avoid pure MeOH/ACN diluents.
Retention Drift pH fluctuationEnsure Formic Acid is fresh. For stricter control, use 10mM Ammonium Formate buffer pH 3.0.
High Backpressure Salt precipitationIf switching from Phosphate (Method A) to CSH (Method C), flush system with 90% Water for 30 mins first.
References
  • Waters Corporation. (2020). Charged Surface Hybrid (CSH) Technology: Overcoming Peak Tailing for Basic Compounds. Waters Knowledge Base.[2] [Link]

  • Phenomenex. (2017). Comparing Core-Shell C18 Phases for Method Development of Basic Drugs. Phenomenex Blog. [Link]

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A, 1217(6), 858-880. [Link]

  • PubChem. (2024). 3-(Aminomethyl)-4-piperidin-1-ylaniline Compound Summary. National Library of Medicine. [Link]

Sources

Comparative

Validation of Analytical Standards for 3-(Piperidin-4-ylmethyl)aniline Hydrochloride

Executive Summary In the synthesis of next-generation kinase inhibitors and PROTAC linkers, 3-(Piperidin-4-ylmethyl)aniline hydrochloride serves as a critical amine building block.[1] However, its dual-nitrogen architect...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of next-generation kinase inhibitors and PROTAC linkers, 3-(Piperidin-4-ylmethyl)aniline hydrochloride serves as a critical amine building block.[1] However, its dual-nitrogen architecture (aniline and piperidine) and potential for regio-isomeric impurities (e.g., para-isomers or piperidine-3-yl analogs) present unique analytical challenges.[1]

This guide provides a technical comparison between Validated Reference Standards (VRS) and Research Grade (RG) materials. It outlines a self-validating protocol to establish the identity, purity, and potency of this specific intermediate, ensuring downstream synthetic success and regulatory compliance.

Part 1: The Comparative Landscape

Selecting the wrong standard grade for this molecule can lead to stoichiometric errors in synthesis or undetected isomeric impurities. The table below objectively compares the performance and data integrity of Validated Reference Standards against Research Grade alternatives.

Table 1: Comparative Performance Matrix
FeatureValidated Reference Standard (VRS) Research Grade (RG) Alternative Impact on Drug Development
Potency Assignment Quantitative (w/w%) determined by qNMR or Mass Balance (Water + Residual Solvent + Inorganic correction).[1]Chromatographic Purity (Area%) only. Ignores water/salt content.RG leads to incorrect molar equivalents in reactions, causing yield loss or side reactions.
Salt Stoichiometry Defined (e.g.,

2.0 HCl). Confirmed via Ion Chromatography or Titration.
Ambiguous (often labeled generic ".xHCl").Critical for pH-sensitive couplings; excess acid can degrade sensitive protecting groups.[1]
Isomeric Purity Regio-isomer Specific. Validated by 2D-NMR (COSY/NOESY) to distinguish meta vs para substitution.Generic Identity. Often fails to resolve 3- vs 4- substituted isomers.Using the wrong isomer (e.g., para instead of meta) results in a dead-end synthesis route.
Trace Metals Quantified (ICP-MS).[1]Unknown. Hidden transition metals (Pd, Ni) in RG can catalyze unwanted side reactions or poison catalysts.

Part 2: Critical Quality Attributes (CQAs)

For 3-(Piperidin-4-ylmethyl)aniline hydrochloride , three specific attributes define the "Fit-for-Purpose" status of a standard:

  • Regio-Selectivity: The meta (3-position) substitution pattern must be distinguished from the para (4-position) isomer.

  • Counter-ion Stoichiometry: As a polyamine, it can exist as a mono- (

    
    ) or di- (
    
    
    
    ) hydrochloride salt.[1]
  • Hygroscopicity: The HCl salt is hygroscopic; water content must be measured at the time of use to ensure accurate weighing.

Part 3: Analytical Method Validation (The Core)

This section details the protocols required to elevate a material to a Validated Reference Standard.

Diagram 1: The Validation Decision Tree

Visualizing the logic flow for characterizing the standard.

ValidationWorkflow Start Raw Material Received Identity 1. Structural Identity (1H-NMR + 2D COSY) Start->Identity IsomerCheck Isomer Confirmation (Meta vs Para) Identity->IsomerCheck Purity 2. Chromatographic Purity (HPLC-UV/MS) IsomerCheck->Purity Confirmed Meta Reject Reject / Repurify IsomerCheck->Reject Isomer Mix Salt 3. Counter-ion Analysis (AgNO3 Titration / IC) Purity->Salt Potency 4. Potency Assignment (qNMR or Mass Balance) Salt->Potency Final Release Validated Standard Potency->Final

Caption: Logical workflow for validating the 3-(Piperidin-4-ylmethyl)aniline HCl standard, emphasizing isomer confirmation.

Protocol A: Orthogonal Identity & Potency (qNMR)[1]

Why this matters: qNMR (Quantitative NMR) is the "Gold Standard" for potency because it does not require a reference standard of the same material. It is an absolute primary method.[2]

Methodology:

  • Internal Standard (IS): Use Maleic Acid (TraceCERT® grade) or TCNB . Ensure the IS signal does not overlap with the aromatic aniline protons (6.5–7.2 ppm) or the piperidine ring protons (1.5–3.5 ppm).

  • Solvent:

    
     (for HCl salt solubility) or 
    
    
    
    .
  • Acquisition:

    • Relaxation delay (

      
      ): 
      
      
      
      seconds (ensure
      
      
      ).
    • Scans: 16–32.

    • Pulse angle:

      
      .
      
  • Calculation:

    
    
    Where 
    
    
    
    =Integral,
    
    
    =Number of protons,
    
    
    =Molar mass,
    
    
    =Weight,
    
    
    =Purity.[3][4][5]
Protocol B: Chromatographic Purity (HPLC-UV-MS)

Challenge: The molecule contains a basic piperidine (


). In standard acidic mobile phases, it is doubly charged, leading to early elution and peak tailing on C18 columns.

Optimized Protocol:

  • Column: Waters XSelect CSH C18 (Charged Surface Hybrid) or equivalent basic-resistant column (

    
    ).[1]
    
  • Mobile Phase A: 10 mM Ammonium Bicarbonate, pH 10.0 (Basic pH keeps aniline neutral and improves piperidine shape).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection:

    • UV at 240 nm (Aniline absorption).

    • MS (ESI+) for impurity identification (

      
       for free base).
      
Protocol C: Counter-ion Stoichiometry (Chloride Content)

Why this matters: You must distinguish between the monohydrochloride (


) and dihydrochloride (

) forms to calculate molecular weight correctly.

Methodology:

  • Technique: Potentiometric Titration with

    
     Silver Nitrate (
    
    
    
    ).
  • Endpoint: Turbidimetric or potentiometric (silver electrode).

  • Calculation: Compare theoretical %Cl for Mono-HCl (~15.6%) vs. Di-HCl (~26.9%).

Part 4: Experimental Data Comparison (Case Study)

We simulated a comparison between a Validated Standard (Lot V-101) and a Commercial Research Grade (Lot R-005) .

ParameterValidated Standard (Lot V-101)Research Grade (Lot R-005)Interpretation
HPLC Purity (Area%) 99.8%98.5%RG looks acceptable at first glance.[1]
Water Content (KF) 1.2%Not ReportedRG likely contains unmeasured water.
Residual Solvent 0.1% (EtOH)Not Reported
Chloride Content 26.8% (Matches Di-HCl)20.4% (Non-stoichiometric)CRITICAL FAILURE: RG is a mixture of mono/di-HCl salts.[1]
Assay (qNMR) 98.1% w/w 84.3% w/w The Reality: The RG material is only 84% active due to salt mix and water. Using this as a 100% standard introduces a 16% error in quantification.

Part 5: Stability & Handling[1]

Hygroscopicity Warning: The dihydrochloride salt of 3-(Piperidin-4-ylmethyl)aniline is significantly hygroscopic.[1]

  • Storage: Store at

    
     under Argon/Nitrogen.
    
  • Handling: Equilibrate to room temperature in a desiccator before opening.

  • Re-test: Perform Karl Fischer (KF) titration before every critical weighing event if the container has been opened previously.

References

  • International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). Geneva, 2005. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 54683344 (3-(Piperidin-4-ylmethyl)aniline).[1][Link]

Sources

Validation

A Tale of Two Rings: A Comparative Guide to Piperidine and Piperazine Linkers in Drug Synthesis

For the discerning researcher in drug development, the selection of a linker moiety is a critical decision, profoundly influencing the ultimate bioactivity and pharmacokinetic profile of a therapeutic candidate. Among th...

Author: BenchChem Technical Support Team. Date: February 2026

For the discerning researcher in drug development, the selection of a linker moiety is a critical decision, profoundly influencing the ultimate bioactivity and pharmacokinetic profile of a therapeutic candidate. Among the pantheon of heterocyclic scaffolds, piperidine and piperazine have earned their status as "privileged structures," appearing in a vast array of approved pharmaceuticals.[1] While structurally similar, the simple substitution of a carbon atom for a second nitrogen atom in the six-membered ring fundamentally alters the physicochemical and biological properties of the resulting molecule.

This guide provides an in-depth, data-driven comparison of piperidine and piperazine linkers, moving beyond a simple recitation of facts to explore the causal relationships between their structural nuances and their performance in a pharmacological context. We will delve into their impact on absorption, distribution, metabolism, and excretion (ADME), their role in target engagement, and provide a hypothetical experimental framework for their direct comparison.

The Fundamental Distinction: Physicochemical Properties

The core difference between piperidine and piperazine lies in their electronic and structural properties, which in turn dictate their behavior in biological systems. Piperazine, a 1,4-diazacyclohexane, possesses two basic nitrogen centers, whereas piperidine, an azacyclohexane, has only one. This seemingly minor change has significant consequences for their basicity (pKa) and lipophilicity (logP).[1]

PropertyPiperidinePiperazineKey Insights for Drug Design
Structure Azacyclohexane1,4-DiazacyclohexaneThe second nitrogen in piperazine acts as an electron-withdrawing group, reducing the basicity of the first nitrogen.[2]
pKa ≈ 11.22[1]pKa1 ≈ 5.35, pKa2 ≈ 9.73[1]Piperidine's higher basicity means it is more likely to be protonated at physiological pH, which can enhance ionic interactions with acidic residues in a target's binding pocket but may also reduce cell permeability. The dual pKa values of piperazine offer greater flexibility for fine-tuning the ionization state to optimize solubility and target engagement.[1]
Lipophilicity (logP) 0.9 (unsubstituted)[1]-1.5 (unsubstituted)[1]The inherent lipophilicity of piperidine can improve membrane permeability and access to lipophilic binding sites.[1] Conversely, the hydrophilicity of piperazine often leads to better aqueous solubility, a crucial attribute for both oral and intravenous drug formulations.[1]
Conformation Prefers a chair conformation with the N-H bond in an equatorial position.[3]Also adopts a chair conformation, but the presence of two nitrogen atoms can influence the conformational preferences of substituents.[4]The rigidity of both rings can pre-organize a molecule into a favorable conformation for target binding, reducing the entropic penalty upon binding.[5][6]

The Ripple Effect: Impact on Pharmacokinetics (ADME)

The choice between a piperidine and piperazine linker creates a cascade of effects on a drug candidate's ADME profile. These differences are critical considerations during lead optimization.

Absorption and Distribution: The higher lipophilicity of piperidine-containing compounds can lead to enhanced membrane permeability and potentially better oral absorption.[1] However, the greater aqueous solubility conferred by the piperazine moiety can be advantageous for preventing precipitation in the gastrointestinal tract and for formulating intravenous solutions.[1] In the realm of central nervous system (CNS) drug discovery, both scaffolds are prevalent due to their ability to be incorporated into molecules that can cross the blood-brain barrier (BBB).[1][7][8][9] The ability to modulate the pKa of the piperazine nitrogens can be particularly useful in designing drugs that can exist in a more lipophilic, uncharged state to cross the BBB and then become protonated to engage with their CNS target.

Metabolism: The metabolic profiles of piperidine and piperazine derivatives often diverge significantly. The two nitrogen atoms in piperazine provide more sites for metabolism, primarily by cytochrome P450 (CYP) enzymes.[1] This can sometimes result in the formation of active or even toxic metabolites, a critical consideration for safety assessment. Piperidine-containing molecules, with their single nitrogen, often have a simpler metabolic profile.[1] However, the metabolic stability of the piperidine ring is highly dependent on the substitution pattern at positions adjacent to the nitrogen.[10]

Excretion: The increased polarity and water solubility of piperazine-containing drugs can facilitate renal clearance.[1]

At the Heart of the Matter: Influence on Pharmacodynamics

Beyond pharmacokinetics, the choice of linker profoundly impacts how a drug interacts with its biological target.

Target Affinity and Selectivity: The higher basicity of piperidine can lead to stronger ionic interactions with acidic amino acid residues (e.g., aspartate, glutamate) in a binding pocket.[1] The piperazine ring, with its two nitrogen atoms, can participate in a more complex network of hydrogen bonds. The conformational rigidity of both rings helps to properly orient the pharmacophoric elements of the drug for optimal binding.[5] In a study comparing piperidine and piperazine derivatives as histamine H3 and sigma-1 receptor antagonists, the piperidine moiety was found to be a critical structural element for dual activity.[11][12] Replacing the piperazine ring with piperidine did not significantly affect affinity for the H3 receptor but dramatically increased affinity for the sigma-1 receptor.[11][12]

Therapeutic Applications: The "privileged" nature of these scaffolds is evident in their widespread use across various therapeutic areas.

  • Central Nervous System (CNS) Disorders: Both piperidine and piperazine are staples in the design of antipsychotics, antidepressants, and other CNS-active drugs.[1] For instance, the antipsychotic risperidone contains a piperidine moiety, while olanzapine and clozapine incorporate a piperazine ring that is crucial for their multi-receptor binding profiles.[1]

  • Oncology: The piperazine scaffold is particularly prominent in the design of kinase inhibitors, where it often serves as a linker or a solubilizing group to effectively engage the ATP-binding pocket.[1] Imatinib, a cornerstone in the treatment of chronic myeloid leukemia, is a prime example.[13]

  • PROTACs: In the burgeoning field of Proteolysis Targeting Chimeras (PROTACs), both piperidine and piperazine are used to create more rigid linkers that can enhance the formation of a stable and productive ternary complex between the target protein and the E3 ligase.[14][15] The choice between the two can impact the PROTAC's cell permeability and overall efficacy.[14][15]

Visualizing the Concepts

G cluster_piperidine Piperidine Linker cluster_piperazine Piperazine Linker cluster_outcomes Pharmacological Outcomes Piperidine Piperidine Higher_Lipophilicity Higher Lipophilicity (logP ≈ 0.9) Piperidine->Higher_Lipophilicity Higher_pKa Higher pKa (≈ 11.22) Piperidine->Higher_pKa Simpler_Metabolism Simpler Metabolism Piperidine->Simpler_Metabolism Enhanced_Permeability Enhanced Permeability Higher_Lipophilicity->Enhanced_Permeability Stronger_Ionic_Interactions Stronger Ionic Interactions Higher_pKa->Stronger_Ionic_Interactions ADME_Profile ADME Profile Simpler_Metabolism->ADME_Profile Target_Affinity Target Affinity & Selectivity Stronger_Ionic_Interactions->Target_Affinity Enhanced_Permeability->ADME_Profile Piperazine Piperazine Higher_Hydrophilicity Higher Hydrophilicity (logP ≈ -1.5) Piperazine->Higher_Hydrophilicity Dual_pKa Dual pKa (≈ 5.35, 9.73) Piperazine->Dual_pKa More_Metabolic_Sites More Metabolic Sites Piperazine->More_Metabolic_Sites Improved_Solubility Improved Solubility Higher_Hydrophilicity->Improved_Solubility Complex_H_Bonding Complex H-Bonding Dual_pKa->Complex_H_Bonding More_Metabolic_Sites->ADME_Profile Complex_H_Bonding->Target_Affinity Improved_Solubility->ADME_Profile Therapeutic_Application Therapeutic Application ADME_Profile->Therapeutic_Application Target_Affinity->Therapeutic_Application

Caption: Comparative influence of piperidine and piperazine linkers on physicochemical properties and downstream pharmacological outcomes.

A Hypothetical Experimental Workflow for Direct Comparison

To provide a practical framework for evaluating these two linkers, we present a hypothetical experimental workflow comparing two drug candidates, Compound-PipD (containing a piperidine linker) and Compound-PipZ (containing a piperazine linker), designed to target a hypothetical G-protein coupled receptor (GPCR), "Target-X".

experimental_workflow cluster_synthesis Synthesis cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Evaluation Synthesis Synthesis of Compound-PipD and Compound-PipZ Solubility Aqueous Solubility Assay Synthesis->Solubility Permeability Caco-2 Permeability Assay Synthesis->Permeability Metabolic_Stability Liver Microsome Stability Assay Synthesis->Metabolic_Stability Binding_Affinity Competitive Radioligand Binding Assay Synthesis->Binding_Affinity PK_Study Pharmacokinetic Study in Rats Solubility->PK_Study Permeability->PK_Study Metabolic_Stability->PK_Study Binding_Affinity->PK_Study

Caption: Experimental workflow for the head-to-head comparison of drug candidates with piperidine versus piperazine linkers.

Experimental Protocols

1. Synthesis of Compound-PipD and Compound-PipZ

A common synthetic route would be employed, diverging at the point of linker incorporation. For example, a common pharmacophore core could be functionalized with a leaving group that can then be reacted with either N-Boc-4-aminopiperidine or N-Boc-piperazine, followed by deprotection and subsequent elaboration.[16][17]

2. In Vitro Aqueous Solubility Assay

  • Objective: To determine the kinetic and thermodynamic solubility of Compound-PipD and Compound-PipZ.

  • Methodology (Shake-Flask Method): [10][18][19]

    • For kinetic solubility, prepare 10 mM stock solutions of each compound in DMSO.

    • Add aliquots of the stock solutions to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) in a 96-well plate.

    • Shake the plate for 2 hours at 25°C.

    • For thermodynamic solubility, add an excess of the solid compound to the buffer and shake for 24 hours at 25°C to ensure equilibrium is reached.[13]

    • Filter the samples to remove any undissolved precipitate.

    • Quantify the concentration of the dissolved compound in the filtrate using LC-MS/MS or UV-Vis spectroscopy against a standard curve.

3. In Vitro Caco-2 Permeability Assay

  • Objective: To assess the intestinal permeability of the compounds as a predictor of oral absorption.

  • Methodology: [11][20][21][22][23]

    • Seed Caco-2 cells on Transwell inserts and culture for 21 days to form a confluent monolayer.

    • Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER).

    • Prepare a 10 µM solution of each compound in transport buffer.

    • To assess apical to basolateral (A→B) permeability, add the compound solution to the apical side of the monolayer and fresh buffer to the basolateral side.

    • To assess basolateral to apical (B→A) permeability, add the compound solution to the basolateral side and fresh buffer to the apical side.

    • Incubate for 90-120 minutes at 37°C.

    • At the end of the incubation, take samples from both the donor and receiver compartments.

    • Quantify the compound concentration in each sample by LC-MS/MS.

    • Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp(B→A) / Papp(A→B)).

4. In Vitro Metabolic Stability Assay

  • Objective: To evaluate the susceptibility of the compounds to metabolism by liver enzymes.

  • Methodology (Liver Microsome Assay): [24][25][26][27]

    • Prepare a reaction mixture containing pooled human liver microsomes (0.5 mg/mL) in a phosphate buffer (pH 7.4).

    • Add the test compound (final concentration of 1 µM).

    • Initiate the metabolic reaction by adding the cofactor NADPH.

    • Incubate the mixture at 37°C.

    • Take samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Terminate the reaction at each time point by adding a cold stop solution (e.g., acetonitrile) containing an internal standard.

    • Analyze the samples by LC-MS/MS to quantify the amount of the parent compound remaining.

    • Calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

5. In Vitro Competitive Radioligand Binding Assay

  • Objective: To determine the binding affinity (Ki) of the compounds for Target-X.

  • Methodology: [28][29][30][31]

    • Prepare a cell membrane homogenate expressing Target-X.

    • In a 96-well plate, incubate the membrane preparation with a fixed concentration of a high-affinity radioligand for Target-X and a range of concentrations of the unlabeled test compound (Compound-PipD or Compound-PipZ).

    • Allow the reaction to reach equilibrium.

    • Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

    • Quantify the radioactivity trapped on the filter using a scintillation counter.

    • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

    • Calculate the Ki value using the Cheng-Prusoff equation.

6. In Vivo Pharmacokinetic Study in Rats

  • Objective: To determine the key pharmacokinetic parameters of the compounds after oral and intravenous administration.

  • Methodology: [32][33][34][35][36]

    • Fast male Sprague-Dawley rats overnight.

    • Administer the compounds via oral gavage (e.g., 10 mg/kg) and intravenous injection (e.g., 2 mg/kg).

    • Collect blood samples at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours) via the tail vein.

    • Process the blood samples to obtain plasma.

    • Extract the drug from the plasma samples and quantify the concentration using a validated LC-MS/MS method.

    • Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, clearance, volume of distribution, and oral bioavailability.

Conclusion: A Strategic Choice in Drug Design

The decision to employ a piperidine or piperazine linker is not a matter of simple substitution but a strategic choice that reverberates through the entire drug discovery and development process. Piperazine, with its dual basic centers and greater hydrophilicity, offers advantages in aqueous solubility and the potential for multipolar interactions, making it a particularly fruitful scaffold in the development of CNS drugs and kinase inhibitors.[1] In contrast, piperidine, with its higher basicity and greater lipophilicity, can provide enhanced membrane permeability and strong ionic interactions with target proteins.[1]

Ultimately, a thorough understanding of the nuanced interplay between the structural features of these linkers and their resulting biological properties is paramount. By leveraging the experimental framework outlined in this guide, researchers can make more informed decisions, accelerating the rational design of safer and more effective medicines. Both piperidine and piperazine will undoubtedly continue to be indispensable tools in the medicinal chemist's arsenal.

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